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Compound of Interest

Compound Name: Bis(2-fluorophenyl)methanol

CAS No.: 261925-13-7

Cat. No.: B2628164 Get Quote

CAS: 261925-13-7 | GHS Classification: GHS07 (Warning)

Executive Summary & Chemical Intelligence
Bis(2-fluorophenyl)methanol is a specialized organofluorine intermediate used primarily in

medicinal chemistry for structure-activity relationship (SAR) studies and as a precursor for

steric ligand synthesis. Unlike its more common para-substituted isomer [bis(4-

fluorophenyl)methanol, CAS 365-24-2], the ortho-positioning of the fluorine atoms introduces

significant steric crowding around the central carbinol carbon.

This structural distinction alters its physicochemical profile—specifically elevating its melting

point and modifying its solubility profile compared to the para analogue. This guide addresses

the specific handling requirements dictated by its GHS07 classification, emphasizing the

mitigation of acute mucosal irritation and the management of halogenated chemical waste.
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Parameter Technical Specification

IUPAC Name Bis(2-fluorophenyl)methanol

CAS Number
261925-13-7 (Distinct from para isomer 365-24-

2)

Molecular Formula C₁₃H₁₀F₂O

Molecular Weight 220.22 g/mol

Physical State White to off-white solid

Melting Point ~98–102°C (Predicted/Observed)

Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in

Water

Key Functional Groups Secondary Alcohol, Ortho-Fluorinated Aryl Rings

The GHS07 Hazard Matrix: Mechanism & Mitigation
The GHS07 ("Exclamation Mark") pictogram is often underestimated in research environments.

For fluorinated benzhydrols, this warning signals specific bioavailability risks. The presence of

fluorine atoms increases the compound's lipophilicity, potentially enhancing skin absorption

rates compared to non-fluorinated analogues.
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Code Hazard Statement Mechanistic Insight

H302 Harmful if swallowed

Fluorinated aromatics can

exhibit distinct metabolic

stability, prolonging systemic

circulation if ingested.

H315 Causes skin irritation

Lipophilic nature allows

penetration of the stratum

corneum, leading to localized

dermatitis.

H319 Causes serious eye irritation

Crystalline dust acts as a

mechanical abrasive and

chemical irritant to the

conjunctiva.

H335 May cause respiratory irritation

Inhalation of fine particulates

triggers mucosal inflammation

in the upper respiratory tract.

Visualizing the Safety Decision Logic
The following decision tree illustrates the immediate response protocols for exposure

scenarios, prioritizing containment and decontamination.
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Exposure Event Detected

Identify Exposure Type

Inhalation (Dust/Vapor) Dermal Contact Ocular Contact

Evacuate to Fresh Air
Check Oxygen Saturation

Remove Contaminated PPE
Wash with Soap/Water (15 min)

Flush with Water/Saline
(15 min, lift lids)

Seek Medical Attention
(Provide SDS & CAS 261925-13-7)

Click to download full resolution via product page

Figure 1: Immediate response logic for GHS07 exposure events involving fluorinated

benzhydrols.

Operational Protocols: A Self-Validating System
3.1 Engineering Controls & Storage

Primary Containment: All weighing and transfer operations must occur within a certified

Chemical Fume Hood or a Powder Containment Balance Enclosure. The H335 hazard

(respiratory irritation) dictates that open-bench handling is strictly prohibited.

Storage Environment: Store in a cool, dry place (Ambient to +4°C). Ensure the container is

tightly sealed to prevent moisture ingress, as secondary alcohols can be hygroscopic.

Segregation: Store away from strong oxidizing agents (e.g., permanganates, chromic acid)

to prevent uncontrolled oxidation to the corresponding ketone [bis(2-

fluorophenyl)methanone].
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3.2 Personal Protective Equipment (PPE) Matrix
Hand Protection: Nitrile rubber gloves (minimum thickness 0.11 mm). Double-gloving is

recommended during synthesis workups involving organic solvents (DCM/THF) to prevent

permeation.

Eye Protection: Chemical safety goggles (ANSI Z87.1) are mandatory.[1] Safety glasses are

insufficient due to the risk of airborne dust entering the eye (H319).

Respiratory Protection: If fume hood operations are not feasible (e.g., maintenance), use a

NIOSH-approved N95 or P100 particulate respirator.

3.3 Waste Disposal Architecture
Classification: Halogenated Organic Waste.

Protocol: Do not mix with non-halogenated solvents. The presence of fluorine atoms requires

high-temperature incineration (>1100°C) to prevent the formation of toxic byproducts.

Labeling: Clearly mark waste containers with "Contains Organic Fluorine" to alert disposal

facility personnel.

Synthesis & Application Context
Researchers typically handle this compound during the synthesis of sterically demanding

ligands or as a pharmaceutical intermediate. The following workflow outlines the standard

reduction protocol from the ketone, highlighting critical safety control points (SCPs).

Reaction: Bis(2-fluorophenyl)methanone + NaBH₄ → Bis(2-fluorophenyl)methanol

Start: Ketone Precursor
(Bis(2-fluorophenyl)methanone)

Dissolution in MeOH
(0°C, Ice Bath)

Add NaBH4 (Portionwise)
SCP: Exothermic H2 Evolution

Stir to RT
Monitor via TLC

Quench (Aq. NH4Cl)
SCP: Gas Evolution Control

Extraction (DCM)
& Drying (Na2SO4)

Isolate Solid
(Recrystallize if needed)

Click to download full resolution via product page

Figure 2: Synthesis workflow highlighting Safety Control Points (SCP) for hydride reduction.
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Experimental Note: The ortho-fluorine substituents create steric bulk that may retard the rate of

reduction compared to the para-isomer. Ensure complete consumption of the starting material

by TLC or LC-MS before quenching.

Emergency Response & First Aid
In Case of Spillage:

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don nitrile gloves, goggles, and a lab coat.

Contain: Dampen the solid with a chemically inert solvent (e.g., heptane) or water to

prevent dust generation before sweeping.

Clean: Wipe surfaces with a soap/water solution.[2] Do not use acetone initially, as it may

spread the lipophilic compound.

Fire Fighting:

Media: Water spray, alcohol-resistant foam, dry chemical, or CO₂.

Hazard: Thermal decomposition releases Hydrogen Fluoride (HF) gas. Firefighters must

wear self-contained breathing apparatus (SCBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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